![molecular formula C15H21NO4S B2468530 1-[4-(Propan-2-yl)benzenesulfonyl]piperidine-4-carboxylic acid CAS No. 727983-30-4](/img/structure/B2468530.png)
1-[4-(Propan-2-yl)benzenesulfonyl]piperidine-4-carboxylic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of ‘1-[4-(Propan-2-yl)benzenesulfonyl]piperidine-4-carboxylic acid’ is represented by the InChI code: 1S/C15H21NO4S/c1-11(2)12-3-5-14(6-4-12)21(19,20)16-9-7-13(8-10-16)15(17)18/h3-6,11,13H,7-10H2,1-2H3,(H,17,18) . The molecular weight of the compound is 311.4 .Physical And Chemical Properties Analysis
The compound ‘1-[4-(Propan-2-yl)benzenesulfonyl]piperidine-4-carboxylic acid’ is a powder . It is stored at room temperature .Scientific Research Applications
Synthesis and Structural Analysis
The compound's derivatives have been synthesized and analyzed for their structure and spectral characteristics. These include derivatives like N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, demonstrating significant antimicrobial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).
The synthesis of related compounds such as [1-(2, 5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime, and their structural and thermal properties have been studied. These studies include X-ray crystallography and thermogravimetric analysis (Karthik et al., 2021).
In another study, 1-(2-Nitro-benzenesulfonyl)-piperidin-4-yl-diphenyl-methanol was synthesized and its crystal structure was investigated by X-ray crystallography, revealing a chair conformation of the piperidine ring (Prasad et al., 2008).
Catalyst Development
- Piperidine-4-carboxylic acid (PPCA) functionalized Fe3O4 nanoparticles have been developed and used as a novel nanomagnetic reusable catalyst. This catalyst has been applied in the synthesis of 2,3-dihydroquinazolin-4(1H)-ones and polyhydroquinolines derivatives, demonstrating efficient catalysis with easy recovery and reuse (Ghorbani‐Choghamarani & Azadi, 2015).
Biological and Pharmaceutical Applications
Synthesis of 5-Substituted-1,3,4- Oxadiazol-2-yl 4-(4-Methylpiperidin-1-Ylsulfonyl)Benzyl Sulfides and their antibacterial evaluation show these compounds exhibit valuable biological activities (Aziz‐ur‐Rehman et al., 2017).
A new simple synthesis method for 1-Benzenemethyl Piperidine-4-Carboxylic Acid demonstrates an improved yield and simplicity in the operation steps, indicating its potential for larger-scale production and application in pharmaceuticals (Chun, 2000).
Safety and Hazards
The compound ‘1-[4-(Propan-2-yl)benzenesulfonyl]piperidine-4-carboxylic acid’ is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
1-(4-propan-2-ylphenyl)sulfonylpiperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO4S/c1-11(2)12-3-5-14(6-4-12)21(19,20)16-9-7-13(8-10-16)15(17)18/h3-6,11,13H,7-10H2,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJDDNPKZZMWMRV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(Propan-2-yl)benzenesulfonyl]piperidine-4-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3,4-Dichlorophenyl)-2-(2-(dimethylamino)ethyl)-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B2468447.png)
![N-{4-[2-(6-bromo-3-hydroxy-2-oxo-2,3-dihydro-1H-indol-3-yl)acetyl]phenyl}methanesulfonamide](/img/structure/B2468469.png)